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Compound of Interest

Compound Name: Ammonium citrate tribasic
Cat. No.: B12063554
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tribasic ammonium citrate, a
versatile compound with significant applications across various scientific disciplines. This
document details its chemical identity, physicochemical properties, and key applications, with a
focus on its utility in research, analytical chemistry, and pharmaceutical development. Detailed
experimental protocols and workflow visualizations are provided to assist in practical laboratory
applications.

Chemical Identification and Synonyms

Tribasic ammonium citrate is the triammonium salt of citric acid. It is crucial to properly identify
this compound for procurement, regulatory compliance, and scientific accuracy.
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Identifier Value
CAS Number 3458-72-8[1][2]
EC Number 222-394-5[3][4]

Ammonium 2-hydroxypropane-1,2,3-
'UPAC Name tricarboxylate[S;/ .
Molecular Formula CeH17N307[6][7]
Linear Formula HOC(CO2NHa)(CH2C02NHa)2[1][4]

Common Synonyms:

Ammonium citrate[2]

Citric acid triammonium salt[1][4]

Triammonium citrate[2][3]

Tribasic ammonium citrate

E380[5]

Physicochemical Properties

The physical and chemical properties of tribasic ammonium citrate are fundamental to its
application in various experimental and industrial settings.
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Property Value References
Molecular Weight 243.22 g/mol [1114]
Appearance White crystalline powder/solid [61[7]

Melting Point ~185 °C (with decomposition) [718]

Boiling Point 100 °C [41[8]
Density 1.0 g/mL at 25 °C [4][8]
Solubility in Water Freely soluble (>1000 g/L) [718]

pH (5% aqueous solution) 6.0-8.0 [7]

pKa Values (of Citric Acid at pKai = 3.13, pKaz = 4.76, pKas 7]

25°C) =6.40

Applications in Research and Development

Tribasic ammonium citrate is utilized in a multitude of applications owing to its properties as a
buffering agent, chelating agent, and emulsifier.[6][8]

e Pharmaceuticals: It serves as a buffering agent to maintain a stable pH in drug formulations,
which is critical for the solubility, stability, and bioavailability of active pharmaceutical
ingredients (APIs).[9] Its chelating properties also allow it to act as a stabilizer by binding to
trace metal ions that could catalyze the degradation of sensitive APIs.[9]

» Analytical Chemistry: It is a key reagent in the determination of phosphate content in
fertilizers.[8][10] The citrate-soluble phosphorus content is a standard measure of phosphate
availability to plants.[11]

o Nanotechnology: It is used as a precursor in the synthesis of nitrogen-doped carbon
quantum dots (N-CQDs).[12] These nanomaterials have applications in bioimaging, sensing,
and the development of light-emitting diodes (LEDSs).[4]

o Surface Cleaning and Metal Treatment: As an effective chelating agent, it is used to remove
metal stains and surface dirt from various materials, including metals, marble, and even
paintings in art conservation.[13][14] It is also a component of anti-rust agents.[6]
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e Food Industry: It is used as a food additive (E380), primarily as a buffering agent and
emulsifier.[5]

Experimental Protocols
Detailed methodologies for key applications of tribasic ammonium citrate are provided below.

This protocol describes a one-pot hydrothermal synthesis of N, F-CDs for use as fluorescent
probes, for example, in the detection of hypochlorite ions.[3]

Materials:

Tribasic ammonium citrate

L-alanine

Ammonium fluoride

Ultrapure water

Polytetrafluoroethylene-lined autoclave (50 mL)

Oven

0.22 pm syringe filter

Procedure:

Add 243 mg of tribasic ammonium citrate, 445 mg of L-alanine, and 222 mg of ammonium
fluoride to 10 mL of ultrapure water.[3]

Mix the solution thoroughly by ultrasonication for 10 minutes.[3]

Transfer the mixture to a 50 mL polytetrafluoroethylene-lined autoclave.[3]

Heat the autoclave in an oven at 160°C for 4 hours.[3]

Allow the autoclave to cool naturally to room temperature.[3]
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» Purify the resulting solution by passing it through a 0.22 um syringe filter to remove larger

particles.[3]

» The purified solution contains the N, F-CDs and can be characterized or used for
subsequent applications, such as fluorescence spectroscopy.[3]

Precursor Preparation ——
Hydrothermal Synthesis

Weigh g :
- 243 mg Ammonium Citrate Tribasic Dissolve in 10 mL Ultrasonicate Transfer to 50 mL. Heat at 160°C Cool to Filter through Final Product:
- 445 mg L-alanine ultrapure water for 10 min PTFE-lined Autoclave for 4 hours Room Temperature 0.22 pum Syringe Filter N, F-CDs Solution

- 222 mg Ammonium Fluoride

Analysis

Sample Preparation Phosphate Extraction
Weigh 1.0 g » Add 200 mL Alkaline »| Incubate & Shake ( . . ) ( . y Quantify Phosphorus
Q)round fertilizer sample Ammonium Citrate Solution 1.5 hours at 65°C Filter solution Take aliquot of filtrate (e.g., Photometry)

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10154095/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10154095/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wastewater Sample

Characterize:
- Initial [Metal]
- Initial pH

Chelation Step:
1. Add Ammonium Citrate
2. Adjust pH
3. Stir for set time

l

Separation:
Centrifuge to pellet solids

'

Analysis of Supernatant:
1. Filter (0.45 pm)
2. Measure [Metal] (AAS/ICP-MS)

Calculate Removal Efficiency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12063554/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-tribasic-ammonium-citrate
https://www.benchchem.com/product/b12063554?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12063554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. benchchem.com [benchchem.com]
2. Determination of Phosphate in fertilizers [sigmaaldrich.com]

3. Preparation of One-Emission Nitrogen-Fluorine-Doped Carbon Quantum Dots and Their
Applications in Environmental Water Samples and Living Cells for CIO—- Detection and
Imaging - PMC [pmc.ncbi.nlm.nih.gov]

4. benchchem.com [benchchem.com]

5. Triammonium citrate - Wikipedia [en.wikipedia.org]
6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. library.wur.nl [library.wur.nl]

9. nbinno.com [nbinno.com]

10. Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers | Pharmaguideline
[pharmaguideline.com]

11. researchgate.net [researchgate.net]
12. libjournals.unca.edu [libjournals.unca.edu]
13. researchgate.net [researchgate.net]
14. benchchem.com [benchchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Tribasic Ammonium
Citrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12063554/docs#an-in-depth-technical-guide-to-
tribasic-ammonium-citrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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